4-({[4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine

• IUPAC Name: 2-[[4-(2-methoxyethyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C17H22N4O3S/c1-23-10-9-21-16(14-5-3-2-4-6-14)18-19-17(21)25-13-15(22)20-7-11-24-12-8-20/h2-6H,7-13H2,1H3
• InChI Key: NZZVBRLUWSKOFZ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=NN=C1SCC(=O)N2CCOCC2)C3=CC=CC=C3
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol

Description

The compound "4-({[4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine" belongs to a class of compounds that have been studied for their various chemical and biological properties. Morpholine derivatives, in particular, are of interest due to their potential applications in pharmaceuticals, agrochemicals, and material science.

Synthesis Analysis

Synthetic routes for morpholine derivatives and related compounds typically involve multi-step chemical reactions, including cyclization, alkylation, and acetylation processes. For example, the synthesis of related triazolyl morpholine compounds has been achieved through reactions involving key intermediates such as morpholinium salts and employing techniques like refluxing with various reagents (Dabiri, Salehi, Bahramnejad, & Sherafat, 2010).

Molecular Structure Analysis

X-ray crystallography and NMR spectroscopy are common methods used to determine the molecular structure of morpholine derivatives. These techniques provide detailed information about the geometric configuration, bond lengths, and angles, contributing to a deeper understanding of the compound's chemical behavior and reactivity (Wu, Dong, Dong, & Ng, 2008).

Chemical Reactions and Properties

Morpholine derivatives undergo a variety of chemical reactions, including but not limited to, nucleophilic substitution, electrophilic addition, and oxidation-reduction reactions. These reactions are influenced by the presence of functional groups such as the triazolyl moiety, which can undergo transformations under specific conditions, leading to the formation of new compounds with potentially different properties and applications (Varynskyi & Kaplaushenko, 2020).

Physical Properties Analysis

The physical properties of morpholine derivatives, including melting point, boiling point, solubility, and stability, are critical for their practical applications. These properties are determined by the compound's molecular structure and can significantly influence its behavior in different environments and applications. For instance, the solubility of morpholine derivatives in various solvents affects their use in chemical synthesis and pharmaceutical formulations (Tan Bin, 2011).

Chemical Properties Analysis

The chemical properties of "4-({[4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetyl)morpholine" and similar compounds, such as reactivity with other chemical species, stability under various conditions, and the potential for forming bonds with metals or other organic molecules, are essential for their utilization in chemical synthesis and as intermediates in the production of more complex molecules (Singh, Sooriyakumar, Husebye, & Törnroos, 2000).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a pharmaceutical, it might interact with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies on its synthesis, properties, and potential applications. It could also be interesting to explore its interactions with other compounds or its potential use in new materials or technologies.